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For Researchers, Scientists, and Drug Development Professionals

The shikimate pathway, essential for the survival of plants, bacteria, fungi, and apicomplexan
parasites, but absent in mammals, presents a valuable target for the development of herbicides
and antimicrobial agents. This guide provides a comparative analysis of the cross-reactivity of
inhibitors targeting key enzymes in this pathway: 3-deoxy-D-arabino-heptulosonate-7-
phosphate synthase (DAH7PS), 3-dehydroquinate synthase (DHQS), shikimate kinase (SK),
and 5-enolpyruvylshikimate-3-phosphate synthase (EPSPS). Understanding the specificity and
potential off-target effects of these inhibitors is crucial for the design of effective and selective
therapeutic and agricultural products.

The Shikimate Pathway: An Overview

The shikimate pathway is a seven-step metabolic route that converts phosphoenolpyruvate
(PEP) and erythrose 4-phosphate (E4P) into chorismate, the precursor for the aromatic amino
acids phenylalanine, tyrosine, and tryptophan, as well as other essential aromatic compounds.
[1] The enzymes of this pathway are highly conserved across various organisms.[2]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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